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Compound of Interest

Compound Name: (Rac)-Z-FA-FMK

Cat. No.: B10775747

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling (Rac)-Z-FA-FMK. It includes detailed
personal protective equipment (PPE) requirements, operational procedures, and disposal plans
to ensure laboratory safety and proper chemical management.

Hazard Identification and Classification

(Rac)-Z-FA-FMK is classified with the following hazards:
e Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
» Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

o Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]
It is an irreversible inhibitor of cysteine proteases.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and
ensure personal safety.
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PPE Category Item Specification
) Chemically resistant gloves
Hand Protection Gloves o
(e.g., Nitrile)
ANSI Z87.1 certified safety
Eye/Face Protection Safety Glasses/Goggles glasses with side shields or
goggles.
Recommended when handling
Face Shield larger quantities or when there
is a risk of splashing.
Skin and Body Protection Laboratory Coat Standard laboratory coat.

A certified fume hood or other
Respiratory Protection Engineering Controls ventilated enclosure should be
used.

If engineering controls are not
available or insufficient, a
) NIOSH-approved respirator
Respirator ]
appropriate for the
concentration and quantity of

the substance should be used.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of (Rac)-Z-FA-FMK from
receipt to use.

1. Receiving and Storage:

Upon receipt, immediately store the unopened product at -20°C to -70°C in a manual defrost
freezer.

The lyophilized powder should be stored at -20°C, and solutions in solvent at -80°C.

Avoid repeated freeze-thaw cycles.
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2. Preparation of Stock Solution:

 All handling of the solid compound and preparation of solutions must be conducted in a
certified chemical fume hood.

e To prepare a 10 mM stock solution, dissolve 1.0 mg of (Rac)-Z-FA-FMK in 263 pl of high-
purity DMSO (>99.9%).

e Sonication may be required to fully dissolve the compound.

» Store the stock solution in small aliquots at -20°C to avoid multiple freeze-thaw cycles. The
stock solution is stable for 6-8 months at -20°C.

3. Use in Experiments:

e When using in cell-based assays, do not exceed a final DMSO concentration of 0.2% to
avoid cellular toxicity.

o The final working concentration for experiments can range from 50 nM to 100 uM and should
be optimized for the specific experimental system.

e Do not eat, drink, or smoke when using this product.
e Wash hands thoroughly after handling.

Disposal Plan

Proper disposal of (Rac)-Z-FA-FMK and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.
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Waste Stream Disposal Procedure

) Dispose of as hazardous chemical waste in a
Unused Solid (Rac)-Z-FA-FMK _ _
designated, labeled container.

] Collect in a designated, labeled hazardous
Solutions of (Rac)-Z-FA-FMK ) )
waste container for organic solvents.

_ _ , Dispose of in a designated solid hazardous
Contaminated Labware (e.g., pipette tips, tubes) )
waste container.

) Remove and dispose of in a designated solid
Contaminated PPE (e.g., gloves) ]
hazardous waste container.

All waste must be disposed of through an approved waste disposal plant. Avoid release to the
environment.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of (Rac)-Z-FA-FMK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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